4-(Acetylamino)-2,5-dimethylphenyl acetate

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: (4-acetamido-2,5-dimethylphenyl) acetate
• InChI: InChI=1S/C12H15NO3/c1-7-6-12(16-10(4)15)8(2)5-11(7)13-9(3)14/h5-6H,1-4H3,(H,13,14)
• InChI Key: DIOFXQVSIHITDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC(=O)C)C)NC(=O)C

Description

4-(Acetylamino)-2,5-dimethylphenyl acetate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic anhydride (0.894 ml, 9.48 mmol) and pyridine (1 ml) were added to a solution of 2,5-dimethy-4-aminophenol (500 mg, 3.64 mmol) in ethyl acetate (5 ml), and the resulting mixture was refluxed. After 1 hour, hexane (50 ml) was poured into the reaction solution and the crystals formed were filtered under reduced pressure and then dried to obtain 4-(acetylamino)-2,5-dimethylphenyl acetate (763 mg, 95%).